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Quantitative Data on Hentriacontane in Beeswax

The table below summarizes the specific percentage data for hentriacontane found in beeswax across

different sources.

Percentage in Beeswax Reported By / Context

Approximately 10% [1] ScienceDirect Topics (Chemistry)

About 8–9% [2] Wikipedia

About 8-9% [3] FooDB (Food Database)

Methods for Detection and Quantification

Accurate determination of hentriacontane and other wax components relies on advanced analytical

techniques. The following workflow outlines a typical analytical process described in recent research [4].
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Sample: Beeswax Foundation Sheets

Classic Physicochemical Analysis FTIR-ATR Spectroscopy Gas Chromatography—Mass Spectrometry (GC-MS)

Result: Identification and Quantification of Components
(e.g., Hentriacontane, Paraffin)

Click to download full resolution via product page

Classic Physicochemical Parameters: These include melting point, acid value, ester value, and

saponification number, which provide an initial purity assessment [4] [5].
Instrumental Techniques: GC-MS is particularly powerful for separating and definitively identifying

specific hydrocarbons like hentriacontane and for detecting adulterants such as paraffin [4]. FTIR-
ATR spectroscopy offers a rapid method for screening and identifying chemical functional groups.

Final Summary

Hentriacontane is a consistent and measurable component of beeswax. For rigorous scientific work,

coupling traditional physicochemical tests with modern instrumentation like GC-MS is the most reliable

approach for accurate quantification and purity verification [4].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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